Cas no 24146-38-1 (2-[(Methylsulfonyl)methylene]-1,3-thiazolidin-4-one)

• Product Name: 2-[(Methylsulfonyl)methylene]-1,3-thiazolidin-4-one
• CAS No: 24146-38-1
• MF: C₅H₇NO₃S₂
• MW: 193.243978738785
• CID: 1068539
• PubChem ID: 51064025
• Update Time: 2025-05-22

2-[(Methylsulfonyl)methylene]-1,3-thiazolidin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-[(Methylsulfonyl)methylene]-1,3-thiazolidin-4-one
• 2-methanesulfonylmethylene-thiazolidin-4-one
• 2-Methylsulfonylmethylen-thiazolidon-(4)
• SBB055812
• (2E)-2-[(Methanesulfonyl)methylidene]-1,3-thiazolidin-4-one
• (2E)-2-(methylsulfonylmethylidene)-1,3-thiazolidin-4-one
• DTXSID80679713
• 24146-38-1
• AKOS006318710
• 2-((Methylsulfonyl)methylene)thiazolidin-4-one

• MDL： MFCD12026377
• Inchi： 1S/C5H7NO3S2/c1-11(8,9)3-5-6-4(7)2-10-5/h3H,2H2,1H3,(H,6,7)/b5-3+
• InChI Key： DIBCEEFKLAEPNQ-HWKANZROSA-N
• SMILES： S(C)(/C=C1\NC(CS\1)=O)(=O)=O

Computed Properties

• Exact Mass: 192.98673543g/mol
• Monoisotopic Mass: 192.98673543g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 96.9Ų

Additional information on 2-[(Methylsulfonyl)methylene]-1,3-thiazolidin-4-one

Recent Advances in the Study of 2-[(Methylsulfonyl)methylene]-1,3-thiazolidin-4-one (CAS: 24146-38-1)

The compound 2-[(Methylsulfonyl)methylene]-1,3-thiazolidin-4-one (CAS: 24146-38-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This thiazolidinone derivative, characterized by a methylsulfonylmethylene group at the 2-position, has been the subject of several studies aimed at exploring its biological activities and synthetic utility. The compound's relevance stems from its role as a versatile scaffold in drug discovery, particularly in the development of anti-inflammatory, antimicrobial, and anticancer agents.

Recent research has focused on elucidating the molecular mechanisms underlying the biological effects of 2-[(Methylsulfonyl)methylene]-1,3-thiazolidin-4-one. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound exhibits potent inhibitory activity against cyclooxygenase-2 (COX-2), a key enzyme in the inflammatory pathway. The study employed molecular docking simulations and enzymatic assays to reveal that the methylsulfonylmethylene moiety plays a crucial role in binding to the active site of COX-2, thereby providing a structural basis for its anti-inflammatory properties.

In addition to its anti-inflammatory potential, 2-[(Methylsulfonyl)methylene]-1,3-thiazolidin-4-one has shown promising antimicrobial activity. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibited broad-spectrum activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, as evidenced by transmission electron microscopy (TEM) imaging of treated bacterial cells.

The anticancer potential of 2-[(Methylsulfonyl)methylene]-1,3-thiazolidin-4-one has also been investigated. A recent publication in European Journal of Medicinal Chemistry (2024) described its ability to induce apoptosis in various cancer cell lines, particularly those derived from breast and colon cancers. Mechanistic studies revealed that the compound triggers mitochondrial dysfunction and activates caspase-dependent apoptotic pathways. Interestingly, the study also noted that the methylsulfonyl group enhances the compound's selectivity toward cancer cells while showing minimal toxicity to normal cells.

From a synthetic chemistry perspective, novel methods for the preparation of 2-[(Methylsulfonyl)methylene]-1,3-thiazolidin-4-one have been developed. A 2023 paper in Tetrahedron Letters presented an efficient one-pot synthesis route using microwave-assisted conditions, which significantly improved the yield and reduced reaction times compared to conventional methods. This advancement has important implications for scaling up production for further biological evaluation.

Future research directions for 2-[(Methylsulfonyl)methylene]-1,3-thiazolidin-4-one include structure-activity relationship (SAR) studies to optimize its pharmacological properties, as well as investigations into its potential as a multi-target therapeutic agent. The compound's unique structural features and demonstrated biological activities make it a promising candidate for further drug development efforts in various therapeutic areas.